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Compound of Interest

Compound Name:
1-Benzyl-2-(methylthio)-1H-

benzimidazole

Cat. No.: B255801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Benzyl-2-(methylthio)-1H-
benzimidazole, a heterocyclic compound of interest in medicinal chemistry. While a specific

CAS number for this derivative has not been definitively assigned in major public databases,

this document outlines its chemical properties, a detailed experimental protocol for its

synthesis, and a summary of the known biological activities of closely related benzimidazole

derivatives. The content herein is intended to serve as a valuable resource for researchers

engaged in the synthesis, characterization, and evaluation of novel benzimidazole-based

compounds for drug discovery and development.

Chemical Identity and Properties
While a dedicated CAS number for 1-Benzyl-2-(methylthio)-1H-benzimidazole is not readily

available, its fundamental properties can be derived from its structure and comparison with

related compounds. The parent compound, 2-(methylthio)-1H-benzimidazole, is registered

under CAS number 7152-24-1[1][2][3].

Table 1: Physicochemical Properties of 1-Benzyl-2-(methylthio)-1H-benzimidazole and

Related Compounds
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Property

1-Benzyl-2-
(methylthio)-1H-
benzimidazole
(Predicted/Expecte
d)

2-(methylthio)-1H-
benzimidazole

1-Benzyl-1H-
benzimidazole

CAS Number Not Assigned 7152-24-1[1][2][3] 4981-92-4[4]

Molecular Formula C15H14N2S[5] C8H8N2S[1] C14H12N2[4]

Molecular Weight 254.35 g/mol [5] 164.23 g/mol [1] 208.26 g/mol [4]

Appearance
White to off-white

solid (Expected)

White to almost white

crystalline powder[6]
Colorless solid

Melting Point (°C) Not Determined 202[6] Not specified

Boiling Point (°C) Not Determined Not Determined Not specified

Solubility

Soluble in organic

solvents like DMSO,

DMF, and chlorinated

solvents (Expected)

Soluble in organic

solvents

Soluble in organic

solvents

Table 2: Expected Spectroscopic Data for 1-Benzyl-2-(methylthio)-1H-benzimidazole

Technique Expected Chemical Shifts (δ) / Peaks

¹H NMR (CDCl₃)
~ 2.7 (s, 3H, S-CH₃), ~ 5.4 (s, 2H, N-CH₂-Ph), ~

7.1-7.8 (m, 9H, Ar-H)

¹³C NMR (CDCl₃)

~ 15.0 (S-CH₃), ~ 48.0 (N-CH₂-Ph), ~ 110.0,

120.0, 122.0, 123.0, 127.0, 128.0, 129.0, 135.0,

142.0 (Ar-C), ~ 154.0 (N-C=N)

Mass Spec (ESI-MS) m/z: 255.09 [M+H]⁺

Experimental Protocols: Synthesis of 1-Benzyl-2-
(methylthio)-1H-benzimidazole
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The synthesis of 1-Benzyl-2-(methylthio)-1H-benzimidazole can be achieved through a two-

step process starting from 2-mercaptobenzimidazole. The following protocol is a detailed

methodology based on established procedures for the synthesis of related benzimidazole

derivatives.

2.1. Step 1: Synthesis of 2-(methylthio)-1H-benzimidazole

This step involves the S-methylation of 2-mercaptobenzimidazole.

Materials:

2-Mercaptobenzimidazole

Methyl iodide

Sodium hydroxide

Ethanol

Water

Procedure:

In a round-bottom flask, dissolve 2-mercaptobenzimidazole (1 equivalent) in ethanol.

Add a solution of sodium hydroxide (1 equivalent) in water to the flask and stir the mixture

at room temperature for 30 minutes.

Cool the reaction mixture in an ice bath and add methyl iodide (1.1 equivalents) dropwise.

Allow the reaction to stir at room temperature overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the ethanol under reduced pressure.

Add water to the residue to precipitate the product.

Filter the solid, wash with water, and dry to obtain 2-(methylthio)-1H-benzimidazole.
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2.2. Step 2: N-Benzylation of 2-(methylthio)-1H-benzimidazole

This step involves the alkylation of the nitrogen atom of the benzimidazole ring with benzyl

bromide.

Materials:

2-(methylthio)-1H-benzimidazole

Benzyl bromide

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ethyl acetate

Hexane

Procedure:

To a solution of 2-(methylthio)-1H-benzimidazole (1 equivalent) in DMF, add potassium

carbonate (1.5 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction by

TLC.

After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate solvent system to yield 1-Benzyl-2-(methylthio)-1H-benzimidazole.

Biological Context and Potential Applications
Benzimidazole derivatives are a prominent class of heterocyclic compounds with a wide

spectrum of biological activities, making them privileged scaffolds in drug discovery. The

introduction of different substituents on the benzimidazole core can significantly modulate their

pharmacological properties.

Derivatives of 2-(methylthio)-1H-benzimidazole have been investigated for various therapeutic

applications, including:

Antimicrobial Activity: Many benzimidazole derivatives exhibit potent antibacterial and

antifungal properties. The mechanism of action is often attributed to the inhibition of essential

microbial enzymes or disruption of cell wall synthesis. Several studies have reported the

synthesis and evaluation of 2-substituted benzimidazoles against a range of bacterial and

fungal strains.

Anticancer Activity: The benzimidazole scaffold is present in several approved anticancer

drugs. These compounds can exert their effects through various mechanisms, such as

inhibition of tubulin polymerization, topoisomerase inhibition, and modulation of cell signaling

pathways involved in cell proliferation and apoptosis.

Antiviral and Antiprotozoal Activity: Certain benzimidazole derivatives have shown efficacy

against various viruses and protozoan parasites.

The specific biological activity of 1-Benzyl-2-(methylthio)-1H-benzimidazole is not

extensively documented in publicly available literature. However, based on the known activities

of related compounds, it is a promising candidate for screening in various biological assays,

particularly for antimicrobial and anticancer properties.

Visualizations
Synthetic Pathway
The following diagram illustrates the two-step synthesis of 1-Benzyl-2-(methylthio)-1H-
benzimidazole.
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Step 1: S-Methylation

Step 2: N-Benzylation

2-Mercaptobenzimidazole

2-(methylthio)-1H-benzimidazole

CH₃I, NaOH, Ethanol

1-Benzyl-2-(methylthio)-1H-benzimidazole

Benzyl bromide, K₂CO₃, DMF

Click to download full resolution via product page

Caption: Synthetic route to 1-Benzyl-2-(methylthio)-1H-benzimidazole.

Experimental Workflow for Antibacterial Screening
This diagram outlines a general workflow for evaluating the antibacterial activity of a

synthesized compound like 1-Benzyl-2-(methylthio)-1H-benzimidazole.
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Caption: Workflow for antibacterial activity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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